Eurocidin D: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces eurocidicus
Eurocidin D: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces eurocidicus
For Researchers, Scientists, and Drug Development Professionals
Abstract
Discovery and Producing Organism
Eurocidin D was first reported as a product of Streptomyces eurocidicus. The producing strain, Streptomyces eurocidicus ATCC 27428 (also cataloged as DSM 40604, IFO 13491, ISP 5604, and others), is a key resource for the production of this and other related compounds, including Eurocidins C and E.[1][2]
Table 1: Strain Information for Eurocidin D Production
| Property | Description |
| Producing Organism | Streptomyces eurocidicus |
| Type Strain | ATCC 27428 |
| Other Strain Designations | DSM 40604, IFO 13491, ISP 5604, JCM 4029, NBRC 13491, NIHJ 267, NRRL B-1676 |
| Morphology | Gram-positive, filamentous bacterium forming aerial mycelium and spores. |
| Colony Characteristics | On agar (B569324) plates, colonies may produce a soluble brown pigment. |
Experimental Protocols
While the specific protocols from the original discovery papers by Nakagomi et al. are not fully accessible, this section outlines a generalized methodology for the fermentation of Streptomyces eurocidicus and the subsequent isolation and purification of Eurocidin D, based on established practices for this genus and compound class.
Fermentation of Streptomyces eurocidicus
The cultivation of S. eurocidicus for the production of Eurocidin D involves standard submerged fermentation techniques. Culture collections such as ATCC and DSMZ provide recommended media and growth conditions.[3]
Recommended Media:
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ATCC Medium 1877 (ISP Medium 1): Tryptone 5 g, Yeast extract 3 g, Malt extract 3 g, Dextrose 10 g, Agar 20 g, distilled water 1 L. Adjust pH to 7.0-7.2.
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GYM Streptomyces Medium (DSMZ Medium 65): Glucose 4 g, Yeast extract 4 g, Malt extract 10 g, CaCO₃ 2 g, Agar 12 g, distilled water 1 L. Adjust pH to 7.2.[3]
Fermentation Parameters:
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Inoculum Preparation: A well-sporulated culture of S. eurocidicus from an agar slant is used to inoculate a seed culture in a suitable liquid medium (e.g., ISP Medium 1 broth). The seed culture is incubated for 2-3 days at 26-28°C on a rotary shaker.
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Production Culture: The production medium is inoculated with the seed culture (typically 5-10% v/v). Fermentation is carried out in baffled flasks or a fermenter at 26-28°C with vigorous aeration and agitation for 5-7 days.
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Monitoring: The production of Eurocidin D can be monitored by taking samples at regular intervals and analyzing the extract using High-Performance Liquid Chromatography (HPLC).
Isolation and Purification of Eurocidin D
The isolation of Eurocidin D from the fermentation broth typically involves solvent extraction followed by chromatographic purification.
Extraction:
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The fermentation broth is centrifuged to separate the mycelium from the supernatant.
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The mycelial cake is extracted with a polar organic solvent such as methanol (B129727) or acetone.
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The solvent extract is concentrated under reduced pressure to yield a crude extract.
Purification:
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Silica (B1680970) Gel Chromatography: The crude extract is subjected to column chromatography on silica gel, eluting with a gradient of chloroform (B151607) and methanol. Fractions are collected and analyzed by Thin Layer Chromatography (TLC) or HPLC.
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Reversed-Phase HPLC: Fractions containing Eurocidin D are pooled, concentrated, and further purified by reversed-phase HPLC (e.g., on a C18 column) using a mobile phase of acetonitrile (B52724) and water to yield pure Eurocidin D.
Physico-chemical Properties of Eurocidin D
The structure and basic properties of Eurocidin D have been characterized.
Table 2: Physico-chemical Properties of Eurocidin D
| Property | Value |
| Molecular Formula | C₄₀H₆₁NO₁₅ |
| Molecular Weight | 795.9 g/mol |
| Appearance | White to yellowish powder |
| Solubility | Soluble in methanol, ethanol, and DMSO. Poorly soluble in water. |
| UV Absorption Maxima (in Methanol) | Not explicitly available for Eurocidin D, but polyenes typically show characteristic absorption spectra. |
Biosynthesis of Eurocidin D
The biosynthetic pathway of Eurocidin D has not been explicitly elucidated. However, as a polyene macrolide, its biosynthesis is expected to follow the general pathway for this class of compounds, which involves a Type I polyketide synthase (PKS).
The proposed biosynthetic pathway involves the following key steps:
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Assembly of the Polyketide Chain: Acetate and propionate (B1217596) units are condensed by a large, multi-domain PKS enzyme to form the macrolactone ring.
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Post-PKS Modifications: The macrolactone ring undergoes a series of modifications, including hydroxylations, catalyzed by cytochrome P450 monooxygenases.
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Glycosylation: A sugar moiety, typically mycosamine, is attached to the macrolactone ring by a glycosyltransferase.
Visualizations
Logical Workflow for Eurocidin D Discovery and Isolation
Caption: A logical workflow for the discovery and isolation of Eurocidin D.
Proposed Biosynthetic Pathway of Eurocidin D
Caption: A proposed biosynthetic pathway for Eurocidin D.
Conclusion
Eurocidin D remains a molecule of interest due to its biological activity. This guide provides a foundational understanding for researchers aiming to work with this compound. While the core discovery and characterization have been established, the lack of publicly available, detailed experimental protocols from the original studies presents a challenge. The methodologies outlined here, based on best practices for similar compounds, offer a starting point for the successful cultivation of Streptomyces eurocidicus and the isolation of Eurocidin D. Further research to fully elucidate the biosynthetic pathway and optimize fermentation and purification processes would be of significant value to the scientific community.
References
- 1. Blocks in the pseudouridimycin pathway unlock hidden metabolites in the Streptomyces producer strain - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Streptomyces eurocidicus 549-A1, 549-A1 (NIHJ 267) | Type strain | DSM 40604, ATCC 27428, CBS 792.72, IFO 13491, ISP 5604, JCM 4029, NBRC 13491, NIHJ 267, NRRL B-1676, RIA 1452, RIA 733, BCRC 12424, CECT 3259, CGMCC 4.1086, CIP 108155, IMET 43412, JCM 4749, KCTC 9884, MTCC 2531, NCB 264, VKM Ac-903, CCRC 12424, KCC S-0749, AS 4.1086 | BacDiveID:16158 [bacdive.dsmz.de]
- 3. Streptomyces eurocidicus | DSM 40051, ATCC 19721, CBS 460.68, IFO 12737, ISP 5051, JCM 4116, NBRC 12737, RIA 1002, BCRC 12427, CECT 3253, CGMCC 4.1649, HUT 6040, IFM 1068, IFO 3400, JCM 4562, KCTC 9685, MTCC 323, NBRC 3400, NCIMB 9600, NRRL B-1670, NRRL B-5493 | BacDiveID:16157 [bacdive.dsmz.de]
